Cas no 1805104-18-0 (Ethyl 5-bromo-6-cyanopyridine-2-carboxylate)
Ethyl 5-bromo-6-cyanopyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-6-cyanopicolinate
- Ethyl 5-bromo-6-cyanopyridine-2-carboxylate
-
- Inchi: 1S/C9H7BrN2O2/c1-2-14-9(13)7-4-3-6(10)8(5-11)12-7/h3-4H,2H2,1H3
- InChI Key: QGXCXALZFRBKKC-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)N=C(C(=O)OCC)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 261
- Topological Polar Surface Area: 63
Ethyl 5-bromo-6-cyanopyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012857-250mg |
Ethyl 5-bromo-6-cyanopicolinate |
1805104-18-0 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029012857-1g |
Ethyl 5-bromo-6-cyanopicolinate |
1805104-18-0 | 95% | 1g |
$2,981.85 | 2022-04-01 |
Ethyl 5-bromo-6-cyanopyridine-2-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on Ethyl 5-bromo-6-cyanopyridine-2-carboxylate
Ethyl 5-bromo-6-cyanopyridine-2-carboxylate (CAS No. 1805104-18-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 5-bromo-6-cyanopyridine-2-carboxylate (CAS No. 1805104-18-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural and functional properties, has garnered significant attention in recent years due to its broad applicability in medicinal chemistry and drug discovery.
The molecular structure of Ethyl 5-bromo-6-cyanopyridine-2-carboxylate consists of a pyridine core substituted with a bromine atom at the 5-position, a cyano group at the 6-position, and a carboxylate ester at the 2-position. This arrangement endows the compound with a high degree of reactivity, making it an ideal candidate for further functionalization in synthetic pathways. The presence of both bromine and cyano functional groups provides multiple points for chemical modification, allowing chemists to tailor the molecule for specific biological targets.
In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those derived from pyridine scaffolds. Pyridines are known for their biological activity and have been widely explored in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The brominated and cyano-substituted pyridines have shown promise as key building blocks in the synthesis of small-molecule inhibitors.
One of the most notable applications of Ethyl 5-bromo-6-cyanopyridine-2-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The reactivity of the bromine and cyano groups allows for further derivatization into more complex structures that can modulate kinase activity.
Recent studies have highlighted the utility of Ethyl 5-bromo-6-cyanopyridine-2-carboxylate in the development of antiviral agents. The compound has been used as a precursor in the synthesis of molecules that target viral proteases and polymerases. These enzymes are essential for viral replication and are attractive targets for antiviral drug development. The structural features of this compound enable it to interact with viral proteins, inhibiting their function and thereby reducing viral replication.
The pharmaceutical industry has also explored the use of Ethyl 5-bromo-6-cyanopyridine-2-carboxylate in the development of central nervous system (CNS) drugs. CNS disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by complex pathophysiology involving multiple neurotransmitter systems. The ability to modify the pyridine core allows for the creation of molecules that can interact with various receptors and ion channels in the brain. This flexibility has led to several promising candidates entering clinical trials.
The synthesis of Ethyl 5-bromo-6-cyanopyridine-2-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the bromination of a pyridine derivative followed by cyanation at another position on the ring. Finally, esterification is carried out to introduce the carboxylate ester group. These steps showcase the compound's potential as a scaffold for further chemical transformations.
In conclusion, Ethyl 5-bromo-6-cyanopyridine-2-carboxylate (CAS No. 1805104-18-0) is a multifaceted intermediate with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
1805104-18-0 (Ethyl 5-bromo-6-cyanopyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)